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Compound of Interest

Compound Name: REDV TFA

Cat. No.: B6295841

Technical Support Center: REDV TFA Peptide

This guide provides researchers, scientists, and drug development professionals with
comprehensive information on the solubility and storage of REDV (Arg-Glu-Asp-Val) TFA
peptide.

Frequently Asked Questions (FAQSs)

Q1: What is REDV peptide and what is its function?

Al: REDV is a tetrapeptide with the amino acid sequence Arginine-Glutamic Acid-Aspartic Acid-
Valine.[1] It is the minimal active sequence from a region of fibronectin, a major component of
the extracellular matrix.[1][2] REDV specifically binds to the o431 integrin receptor, which is
predominantly expressed on the surface of endothelial cells.[3] This specific binding allows
REDV to mediate and promote the adhesion and spreading of endothelial cells, making it a
valuable tool in research related to angiogenesis, vascular healing, and the development of
biocompatible materials for medical devices like stents.[2][3][4][5]

Q2: What does "TFA" signify in the peptide name?

A2: TFA stands for trifluoroacetic acid. It is a common counter-ion found in commercially
available synthetic peptides.[1][6] During peptide synthesis and purification via High-
Performance Liquid Chromatography (HPLC), TFA is often used in the mobile phase.[7][8] As a
result, the final lyophilized peptide product is typically a TFA salt. While TFA generally
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enhances the solubility of peptides in aqueous solutions, it's important to be aware of its
presence as it can influence the peptide's net weight and may interfere with highly sensitive
biological assays.[1][9][10]

Q3: How does the TFA salt affect the net weight of the peptide?

A3: The TFA salt contributes to the total mass of the lyophilized product. Typically, the peptide
content constitutes over 80% of the total weight, with the remaining portion being TFA and
bound water.[1] For precise concentration calculations, it is recommended to perform an amino
acid analysis to determine the exact peptide content.

Q4: Can residual TFA from the peptide interfere with my experiments?

A4: For most standard in vitro assays, the residual TFA levels are unlikely to cause
interference.[1] However, in highly sensitive cellular or enzymatic assays, TFA has been
reported to inhibit or, in some cases, stimulate cell proliferation.[9] It can also lower the pH of
the reconstituted peptide solution.[9][10] If your experiment is sensitive to low pH or potential
off-target effects of TFA, you may consider exchanging the TFA counter-ion for acetate or HCI.
[719][11]

Solubility Guide
Q5: What is the best solvent to dissolve REDV TFA peptide?

A5: The REDV peptide sequence (Arg-Glu-Asp-Val) is hydrophilic due to the presence of
charged amino acid residues (Arginine, Glutamic Acid, Aspartic Acid). Therefore, it should be
readily soluble in aqueous solutions.

Recommended Solubilization Protocol:
o Start with sterile, distilled water. This is the preferred solvent.

« If solubility is limited in pure water, try a common buffer such as Phosphate-Buffered Saline
(PBS) at pH 7.2-7.4.

» For peptides that are difficult to dissolve, adding a small amount of an acidic solution like
10% acetic acid can help.[12][13]
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e As a last resort for non-biological applications, a small amount of an organic solvent like

DMSO can be used, followed by dilution in your aqueous buffer. However, this is generally

not necessary for a hydrophilic peptide like REDV.

Table 1: Recommended Solvents for REDV TFA Peptide

Solvent

Recommendation Level

Notes

Sterile Distilled Water

Highly Recommended

Ideal for most applications.

Start with this solvent.

Phosphate-Buffered Saline
(PBS)

Recommended

Good choice for biological
assays to maintain

physiological pH.

10% Acetic Acid

Use if needed

Can aid in dissolving stubborn
peptides. Dilute to the final
concentration with water or
buffer.

DMSO, DMF, Acetonitrile

Not Generally Recommended

REDYV is hydrophilic; organic
solvents are usually
unnecessary and should be
avoided for cell-based assays.
[14]

Q6: I am having trouble dissolving my REDV peptide. What should | do?

AG6: If you encounter solubility issues, please follow the troubleshooting workflow below. It is

always recommended to test the solubility on a small aliquot of the peptide before dissolving

the entire stock.[10]

Troubleshooting Workflow for Peptide Solubility
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Start: Lyophilized REDV Peptide

Attempt to dissolve a small aliquot
in sterile distilled water.

i

Is the peptide fully dissolved?

El'ry dissolving in 1X PBS)

Is the peptide fully dissolved?

Add a few drops of 10% acetic acid
and vortex gently.

Yes
Is the peptide fully dissolved?
Yes
Briefly sonicate the solution (3x 10s cycles on ice).

Yes

Is the peptide fully dissolved?

Success: Peptide is dissolved.
Proceed with experiment.

Contact Technical Support for further assistance.
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Is the peptide
lyophilized or in solution?

Lyophilized

Lyophilized

Storage Duration?

Long hort
G_ong-term >1 month)] [Short-term (<1 month)] [Long-term >2 weeks)) [Short-term (<2 weeks))

Store at -80°C Store at -20°C Aliquot into single-use tubes. Aliquot into single-use tubes.
in a desiccator. in a desiccator. Store at -80°C. Store at -20°C.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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